Cas no 1160573-37-4 (2,5-Dichloro-3-methylbenzoic Acid)

• Product Name: 2,5-Dichloro-3-methylbenzoic Acid
• CAS No: 1160573-37-4
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD11846004
• CID: 4574215
• PubChem ID: 50997910
• Update Time: 2025-06-22

2,5-Dichloro-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-methylbenzoic Acid
• Benzoic acid, 2,5-dichloro-3-methyl-

• MDL： MFCD11846004
• Inchi： 1S/C8H6Cl2O2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： BKNLUUIVGULQEY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(C)=C1Cl

Computed Properties

• Exact Mass: 203.9744848g/mol
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 317.0±37.0 °C at 760 mmHg
• Flash Point: 145.5±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,5-Dichloro-3-methylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,5-Dichloro-3-methylbenzoic Acid

2,5-Dichloro-3-methylbenzoic Acid (CAS No. 1160573-37-4): An Overview of Its Properties, Applications, and Recent Research

2,5-Dichloro-3-methylbenzoic Acid (CAS No. 1160573-37-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound's properties, synthesis methods, and recent research developments.

Chemical Structure and Properties: 2,5-Dichloro-3-methylbenzoic Acid is characterized by its molecular formula C₉H₆Cl₂O₂. The compound features a benzene ring substituted with two chlorine atoms at the 2 and 5 positions and a methyl group at the 3 position. The carboxylic acid group at the 1 position adds to its reactivity and functional versatility. The presence of these substituents imparts specific physical and chemical properties to the compound. For instance, the chlorine atoms increase the compound's lipophilicity, while the carboxylic acid group enhances its solubility in polar solvents.

Synthesis Methods: Several methods have been reported for the synthesis of 2,5-Dichloro-3-methylbenzoic Acid. One common approach involves the chlorination of 3-methylbenzoic acid followed by further substitution reactions. Another method involves the reaction of 2,5-dichlorotoluene with carbon dioxide in the presence of a suitable catalyst. These synthetic routes are crucial for producing high-purity 2,5-Dichloro-3-methylbenzoic Acid, which is essential for its applications in pharmaceuticals and other industries.

Applications in Pharmaceuticals: One of the most promising applications of 2,5-Dichloro-3-methylbenzoic Acid is in the pharmaceutical industry. Recent studies have explored its potential as an intermediate in the synthesis of various drugs. For example, it has been used as a building block in the development of anti-inflammatory agents and anticancer drugs. The compound's ability to form stable derivatives with enhanced biological activity makes it a valuable starting material for drug discovery and development.

Recent Research Developments: The scientific community has shown increasing interest in exploring the potential of 2,5-Dichloro-3-methylbenzoic Acid. A study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel compounds with potent antiviral activity against several RNA viruses. Another research group reported that derivatives of 2,5-Dichloro-3-methylbenzoic Acid exhibited significant anti-inflammatory effects in vitro and in vivo models.

Safety and Handling: While 2,5-Dichloro-3-methylbenzoic Acid is not classified as a hazardous material, it is important to handle it with care to avoid potential risks. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

Conclusion: In summary, 2,5-Dichloro-3-methylbenzoic Acid (CAS No. 1160573-37-4) is a multifaceted organic compound with a wide range of applications. Its unique chemical structure makes it an attractive candidate for use in pharmaceuticals and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.